Cas no 701940-89-8 (methyl 5-(4-fluoro-2-methylbenzenesulfonamido)-2-methyl-1-benzofuran-3-carboxylate)

• Product Name: methyl 5-(4-fluoro-2-methylbenzenesulfonamido)-2-methyl-1-benzofuran-3-carboxylate
• CAS No: 701940-89-8
• MF: C₁₈H₁₆FNO₅S
• MW: 377.386747360229
• CID: 6124205
• PubChem ID: 1296206
• Update Time: 2025-06-10

methyl 5-(4-fluoro-2-methylbenzenesulfonamido)-2-methyl-1-benzofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(4-fluoro-2-methylbenzenesulfonamido)-2-methyl-1-benzofuran-3-carboxylate
• methyl 5-{[(4-fluoro-2-methylphenyl)sulfonyl]amino}-2-methyl-1-benzofuran-3-carboxylate
• methyl 5-(4-fluoro-2-methylphenylsulfonamido)-2-methylbenzofuran-3-carboxylate
• methyl 5-[(4-fluoro-2-methylphenyl)sulfonylamino]-2-methyl-1-benzofuran-3-carboxylate
• AKOS001680977
• SR-01000276323
• F1566-1324
• AQ-390/42708524
• 701940-89-8
• SR-01000276323-1

• Inchi： 1S/C18H16FNO5S/c1-10-8-12(19)4-7-16(10)26(22,23)20-13-5-6-15-14(9-13)17(11(2)25-15)18(21)24-3/h4-9,20H,1-3H3
• InChI Key： LFLLHPRIVLLMNI-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(NC1C=CC2=C(C=1)C(C(OC)=O)=C(O2)C)C1C=CC(=CC=1C)F

Computed Properties

• Exact Mass: 377.07332195g/mol
• Monoisotopic Mass: 377.07332195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 622
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 94Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on methyl 5-(4-fluoro-2-methylbenzenesulfonamido)-2-methyl-1-benzofuran-3-carboxylate

Recent Advances in the Study of Methyl 5-(4-Fluoro-2-methylbenzenesulfonamido)-2-methyl-1-benzofuran-3-carboxylate (CAS: 701940-89-8)

The compound methyl 5-(4-fluoro-2-methylbenzenesulfonamido)-2-methyl-1-benzofuran-3-carboxylate (CAS: 701940-89-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This brief aims to summarize the latest research findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's role as a promising scaffold for the development of novel anti-inflammatory and anticancer agents. The benzofuran core, coupled with the sulfonamido and carboxylate functional groups, provides a unique pharmacophore that interacts with specific biological targets. Researchers have explored its inhibitory effects on key enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2), and its potential to modulate cell proliferation in various cancer cell lines.

One of the most notable findings comes from a 2023 study published in the Journal of Medicinal Chemistry, which demonstrated the compound's ability to selectively inhibit COX-2 with an IC50 value of 0.8 μM, while showing minimal activity against COX-1. This selectivity is crucial for reducing the gastrointestinal side effects commonly associated with non-selective COX inhibitors. The study also reported the compound's favorable pharmacokinetic profile, including good oral bioavailability and metabolic stability.

In addition to its anti-inflammatory properties, methyl 5-(4-fluoro-2-methylbenzenesulfonamido)-2-methyl-1-benzofuran-3-carboxylate has shown promising results in preclinical cancer models. A recent in vitro study revealed its potent antiproliferative activity against breast cancer (MCF-7) and lung cancer (A549) cell lines, with IC50 values of 5.2 μM and 6.7 μM, respectively. Mechanistic studies suggested that the compound induces apoptosis via the mitochondrial pathway and inhibits the PI3K/AKT signaling cascade, which is often dysregulated in cancer.

Despite these encouraging results, challenges remain in optimizing the compound's potency and selectivity for clinical applications. Current research efforts are focused on structural modifications to enhance its binding affinity to target proteins and improve its drug-like properties. Computational modeling and structure-activity relationship (SAR) studies are being employed to guide these modifications.

In conclusion, methyl 5-(4-fluoro-2-methylbenzenesulfonamido)-2-methyl-1-benzofuran-3-carboxylate represents a promising candidate for further development as a therapeutic agent. Its dual anti-inflammatory and anticancer activities, coupled with a manageable safety profile, make it a valuable lead compound for future drug discovery efforts. Ongoing research will be critical to fully elucidate its mechanisms of action and translate these findings into clinical applications.